Cas no 1214352-25-6 (6-Methoxy-3-nitro-2-(pyridin-3-yl)pyridine)

• Product Name: 6-Methoxy-3-nitro-2-(pyridin-3-yl)pyridine
• CAS No: 1214352-25-6
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 4909323
• Update Time: 2025-10-31

6-Methoxy-3-nitro-2-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-3-nitro-2-(pyridin-3-yl)pyridine
• 6-Methoxy-3-nitro-2-(pyridin-3-yl)pyridine

• Inchi： 1S/C11H9N3O3/c1-17-10-5-4-9(14(15)16)11(13-10)8-3-2-6-12-7-8/h2-7H,1H3
• InChI Key： XJVLWIXRBUXNLM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C2C=NC=CC=2)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 1.6
• Topological Polar Surface Area: 80.8

Additional information on 6-Methoxy-3-nitro-2-(pyridin-3-yl)pyridine

Introduction to 6-Methoxy-3-nitro-2-(pyridin-3-yl)pyridine (CAS No: 1214352-25-6)

6-Methoxy-3-nitro-2-(pyridin-3-yl)pyridine, identified by its CAS number 1214352-25-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivatives family, a class of molecules known for their diverse biological activities and industrial applications. The structural features of 6-Methoxy-3-nitro-2-(pyridin-3-yl)pyridine, particularly the presence of methoxy, nitro, and pyridinyl substituents, contribute to its unique chemical properties and potential utility in various synthetic pathways.

The synthesis of 6-Methoxy-3-nitro-2-(pyridin-3-yl)pyridine involves a series of carefully orchestrated chemical reactions that highlight the compound's complexity and the precision required in its preparation. The methoxy group introduces a hydrophilic character, while the nitro group adds a degree of electrophilicity, making the molecule a versatile intermediate in organic synthesis. The pyridinyl substituent, specifically at the 3-position, further enhances its reactivity and binding capabilities, which are crucial for its potential applications in drug discovery.

In recent years, 6-Methoxy-3-nitro-2-(pyridin-3-yl)pyridine has been studied for its potential role in developing novel therapeutic agents. The nitro group, in particular, has been explored for its ability to participate in redox reactions, which are fundamental to many biological processes. This property makes it an attractive candidate for compounds targeting diseases related to oxidative stress and inflammation. Additionally, the methoxy group can influence the metabolic stability and bioavailability of drug candidates, making it a critical factor in pharmacokinetic studies.

One of the most compelling aspects of 6-Methoxy-3-nitro-2-(pyridin-3-yl)pyridine is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural framework to design and synthesize analogs with enhanced biological activity. For instance, modifications at the pyridinyl ring have led to compounds with improved binding affinity to specific enzymes and receptors. These findings underscore the importance of 6-Methoxy-3-nitro-2-(pyridin-3-yl)pyridine as a scaffold for drug development.

The compound's relevance extends beyond academic research into practical applications. Its unique chemical profile makes it suitable for use in agrochemicals and material science, where precise molecular interactions are essential. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for innovation across multiple industries.

Recent advancements in computational chemistry have further enhanced our understanding of 6-Methoxy-3-nitro-2-(pyridin-3-yl)pyridine's behavior. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These simulations have been instrumental in predicting potential side effects and optimizing drug design strategies. By integrating experimental data with computational methods, researchers can more efficiently develop derivatives with improved therapeutic profiles.

The pharmaceutical industry has shown particular interest in 6-Methoxy-3-nitro-2-(pyridin-3-yl)pyridine due to its versatility as an intermediate. Its incorporation into various synthetic pathways has led to the development of novel compounds with promising pharmacological properties. For example, derivatives of this molecule have been investigated for their anti-inflammatory and anticancer effects. The nitro group's ability to undergo reduction or oxidation reactions provides a strategic handle for modulating biological activity, making it a valuable tool in medicinal chemistry.

As research continues to evolve, the applications of 6-Methoxy-3-nitro-2-(pyridin-3-y l)pyridine are likely to expand further. The growing emphasis on personalized medicine and targeted therapies underscores the need for innovative molecular entities like this one. By leveraging its unique structural features, scientists can develop tailored solutions that address specific therapeutic challenges.

In conclusion,6-Methoxy - 3 - nit ro - 2 - ( py ridi n - 3 - yl ) py ri dine (CAS No: 1214352 - 25 - 6) represents a significant advancement in chemical research with far-reaching implications for pharmaceuticals and beyond. Its complex structure and diverse reactivity make it a valuable asset in drug discovery efforts aimed at developing next-generation therapeutics.